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Compound of Interest

Compound Name:
5-(Trifluoromethyl)-1H-imidazole-

2-carbaldehyde

Cat. No.: B008853 Get Quote

Technical Guide: 5-(Trifluoromethyl)-1H-
imidazole-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde, a heterocyclic

compound of significant interest in medicinal chemistry and drug discovery. The strategic

incorporation of a trifluoromethyl group onto the imidazole scaffold can profoundly influence the

molecule's physicochemical and pharmacological properties, making it a valuable building

block for the development of novel therapeutics.

Core Chemical Properties
5-(Trifluoromethyl)-1H-imidazole-2-carbaldehyde is a solid organic compound. Its core

chemical and physical properties are summarized in the table below. While some specific

physical properties such as melting and boiling points are not readily available in public

literature, the provided data is based on information from chemical suppliers and computational

predictions.
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Property Value Reference

Molecular Formula C₅H₃F₃N₂O [1][2]

Molecular Weight 164.09 g/mol [2]

CAS Number 102808-02-6 [1][2][3][4][5]

Physical Form Solid [1][2]

Purity ≥ 95% [1][2]

InChI Key
FYKPCRCNMFOTHP-

UHFFFAOYSA-N
[1][2]

Storage Temperature 2-8°C (Inert atmosphere) [2]

Spectroscopic and Safety Information
While specific spectra are not publicly available, analytical data including NMR, HPLC, LC-MS,

and UPLC are reportedly available from commercial suppliers.[3]

Safety and Handling: This compound is associated with the following hazard and precautionary

statements, indicating it should be handled with care in a laboratory setting.

GHS Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.H315:

Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.

P261, P280,

P301+P312,

P302+P352,

P305+P351+P338

Synthesis and Reactivity
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The synthesis of substituted imidazoles can be achieved through various established methods.

For trifluoromethyl-containing imidazoles, the van Leusen reaction is a notable approach.[6] A

common strategy for introducing a carbaldehyde group at the C2 position of an imidazole ring

involves the formylation of a 2-lithioimidazole intermediate.

Experimental Protocol: Adapted Synthesis of 5-
(Trifluoromethyl)-1H-imidazole-2-carbaldehyde
The following is a generalized experimental protocol adapted from known procedures for the

synthesis of related imidazole-2-carbaldehydes. This protocol is provided for illustrative

purposes and should be optimized for specific laboratory conditions.

Materials:

5-(Trifluoromethyl)-1H-imidazole (starting material)

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Anhydrous N,N-Dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Preparation of the Reaction Vessel: A flame-dried, three-necked round-bottom flask

equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is

charged with 5-(trifluoromethyl)-1H-imidazole in anhydrous THF.
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Lithiation: The solution is cooled to -78°C in a dry ice/acetone bath. A solution of n-BuLi in

hexanes is added dropwise via the dropping funnel, maintaining the temperature below

-70°C. The reaction mixture is stirred at this temperature for 1 hour.

Formylation: Anhydrous DMF is added dropwise to the reaction mixture, ensuring the

temperature remains below -70°C. The mixture is then allowed to warm slowly to room

temperature and stirred overnight.

Quenching and Extraction: The reaction is carefully quenched by the slow addition of a

saturated aqueous solution of NH₄Cl. The resulting mixture is transferred to a separatory

funnel, and the aqueous layer is extracted three times with ethyl acetate.

Work-up: The combined organic layers are washed with water and then with brine. The

organic phase is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under

reduced pressure to yield the crude product.

Purification: The crude 5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde is purified by

flash column chromatography on silica gel using an appropriate eluent system (e.g., a

gradient of ethyl acetate in hexanes).

Applications in Drug Discovery
The imidazole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs. The introduction of a trifluoromethyl group is a well-established strategy to

enhance a molecule's metabolic stability, binding affinity, and lipophilicity. Consequently, 5-
(trifluoromethyl)-1H-imidazole-2-carbaldehyde serves as a key intermediate in the synthesis

of potential therapeutic agents, including kinase inhibitors, anti-inflammatory agents, and

anticancer compounds.[7]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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